3-Phenoxy-benzeneethanol

• CAS RN: 115150-60-2
• Molecular Formula: C14H14O2
• Molecular Weight: 214.26 g/mol
• IUPAC Name: 2-(3-phenoxyphenyl)ethanol
• InChI: InChI=1S/C14H14O2/c15-10-9-12-5-4-8-14(11-12)16-13-6-2-1-3-7-13/h1-8,11,15H,9-10H2
• InChI Key: YJZMOGMEPRRAFV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC2=CC=CC(=C2)CCO

Description

3-Phenoxy-benzeneethanol, also known as m-Phenoxybenzyl alcohol or 3-Phenoxybenzyl alcohol, is a chemical compound with the formula C13H12O2. It is also referred to as Benzenemethanol, 3-phenoxy.

Molecular Structure Analysis

The molecular structure of 3-Phenoxy-benzeneethanol consists of 13 carbon atoms, 12 hydrogen atoms, and 2 oxygen atoms. The IUPAC Standard InChI is InChI=1S/C13H12O2/c14-10-11-5-4-8-13(9-11)15-12-6-2-1-3-7-12/h1-9,14H,10H2.

Safety and Hazards

3-Phenoxy-benzeneethanol is harmful if swallowed. In case of ingestion, it’s advised to rinse the mouth and seek medical attention. It’s also recommended to wash off immediately with soap and plenty of water while removing all contaminated clothes and shoes if it comes into contact with the skin.

Synthesis routes and methods

Procedure details

To a solution of (3-phenoxyphenyl)acetic acid (1.157 g) in tetrahydrofuran (23 ml), 6.5 ml of borane-tetrahydrofuran complex (1.17M tetrahydrofuran solution) was added, and the reaction solution was stirred at room temperature for 2 hours. To the reaction solution was added water, and the mixture was extracted with chloroform and dried over anhydrous sodium sulfate. The solvent was distilled off under reduced pressure, and the residue obtained was purified by silica gel column chromatography (eluent: ethyl acetate/hexane (10:90-80/20)) to afford the title compound as a colorless oil.